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Compound of Interest

Compound Name: 10-Methoxy-10-oxodecanoic acid

Cat. No.: B1676727 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Bifunctional
Intermediate
In the landscape of chemical synthesis and material science, 10-Methoxy-10-oxodecanoic
acid, commonly known in the industry as Monomethyl Sebacate, represents a cornerstone

intermediate. Identified by its CAS number 818-88-2, this molecule is a monoester derivative of

sebacic acid, a C10 dicarboxylic acid. Its defining characteristic is its bifunctional nature,

possessing both a terminal carboxylic acid group and a methyl ester group. This unique

structural arrangement provides two distinct reactive sites, rendering it an exceptionally

versatile building block for precise chemical modifications and polymerization reactions. While

its primary applications are rooted in polymer science, its structural similarity to endogenous

medium-chain fatty acids suggests a potential, though largely unexplored, relevance in

biological contexts. This guide provides a comprehensive technical overview of its synthesis,

properties, applications, analytical methodologies, and potential metabolic fate, offering field-

proven insights for professionals in research and development.

Section 1: Physicochemical and Structural
Characteristics
Understanding the fundamental properties of 10-Methoxy-10-oxodecanoic acid is critical for

its effective handling, storage, and application in experimental design. The compound typically
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presents as a white crystalline solid or powder, a physical state that facilitates its use in various

reaction conditions.

Property Value Source(s)

CAS Number 818-88-2

IUPAC Name
10-Methoxy-10-oxodecanoic

acid

Common Synonyms
Monomethyl Sebacate, Methyl

Hydrogen Sebacate

Molecular Formula C₁₁H₂₀O₄

Molecular Weight 216.27 g/mol

Appearance
White to off-white crystalline

powder/solid

Melting Point 41-44 °C

Boiling Point 168-170 °C (at 3 mm Hg)

Flash Point 110 °C

Storage
Store sealed in a dry place at

room temperature

Section 2: Synthesis and Purification Strategies
The synthesis of 10-Methoxy-10-oxodecanoic acid is fundamentally an exercise in controlled

esterification of its parent dicarboxylic acid, sebacic acid.

Synthetic Pathway: Acid-Catalyzed Mono-esterification
The most direct and common route involves the partial esterification of sebacic acid with

methanol. The key to maximizing the yield of the monoester over the diester is controlling the

stoichiometry of the reactants and the reaction conditions. An acid catalyst is essential to

protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and

facilitating nucleophilic attack by methanol.
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Causality of Reagent Choice:

Catalysts like Sulfuric Acid (H₂SO₄) or anhydrous Hydrogen Chloride (HCl) in Methanol are

preferred because they are strong proton donors and readily available. Boron trifluoride-

methanol (BF₃-Methanol) is another highly effective reagent that can drive the reaction

efficiently.

Methanol serves as both the reactant and often as the solvent, ensuring a high concentration

of the esterifying agent.

A generalized reaction is as follows: HOOC-(CH₂)₈-COOH + CH₃OH --[H⁺]--> CH₃OOC-(CH₂)₈-

COOH + H₂O

Protocol: Laboratory-Scale Synthesis
Setup: In a round-bottom flask equipped with a reflux condenser, dissolve sebacic acid (1

equivalent) in an excess of anhydrous methanol (e.g., 10-20 equivalents).

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05

equivalents) to the solution.

Reaction: Heat the mixture to reflux and maintain for a period determined by reaction

monitoring (typically 2-4 hours). The progress can be tracked using Thin Layer

Chromatography (TLC) to observe the consumption of sebacic acid and the formation of the

monoester and diester products.

Workup: After cooling to room temperature, neutralize the catalyst with a mild base such as

sodium bicarbonate solution. Remove the excess methanol under reduced pressure.

Extraction: Partition the residue between water and a suitable organic solvent like diethyl

ether or ethyl acetate. The organic layer will contain the ester products.

Separation: The desired monoester can be separated from unreacted sebacic acid and the

dimethyl sebacate byproduct via column chromatography or by leveraging the acidity of the

remaining carboxylic acid group for a selective liquid-liquid extraction with a basic aqueous

solution.
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Purification Protocol
For achieving high purity (>98%), recrystallization is a robust and validated method.

Solvent Selection: A mixed solvent system of acetone and petroleum ether is effective. The

crude product is dissolved in a minimal amount of warm acetone.

Crystallization: Petroleum ether is slowly added until the solution becomes turbid. Upon

gentle warming to redissolve, the solution is allowed to cool slowly to room temperature and

then further cooled in an ice bath.

Isolation: The resulting crystals are collected by vacuum filtration, washed with cold

petroleum ether, and dried in vacuo to yield the purified 10-Methoxy-10-oxodecanoic acid.

Section 3: Core Applications in Material Science
The bifunctionality of 10-Methoxy-10-oxodecanoic acid is the primary driver of its utility,

allowing it to act as a versatile linker and monomer in the synthesis of advanced materials.

Monomer for Polyester Synthesis
In polyester synthesis, it serves as an AB-type monomer, where 'A' is the carboxylic acid and

'B' is the ester group (which can be transesterified). More commonly, it is used in conjunction

with a diol (a B'B'-type monomer). The carboxylic acid end reacts with one hydroxyl group of

the diol, while the methyl ester end can react with another hydroxyl group via

transesterification, building a linear polymer chain.

Causality of Function: The long, flexible eight-carbon aliphatic chain derived from the sebacate

backbone imparts flexibility, impact resistance, and a lower glass transition temperature to the

resulting polyester, making it less brittle.
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Reactants

Resulting Polymer Chain
10-Methoxy-10-oxodecanoic acid

(Monomethyl Sebacate)
CH₃OOC-(CH₂)₈-COOH

...-[-O-R-O-CO-(CH₂)₈-CO-]-n...

Polycondensation
(Esterification & Transesterification)

Diol
HO-R-OH

Role of Monomethyl Sebacate in Polyester Synthesis.

Click to download full resolution via product page

Caption: Role of Monomethyl Sebacate in Polyester Synthesis.

High-Performance Plasticizer
Plasticizers are additives that increase the flexibility and durability of a material. 10-Methoxy-
10-oxodecanoic acid and its derivatives can be incorporated into polymer matrices like

polyvinyl chloride (PVC).

Mechanism of Action: The long aliphatic chain of the molecule

To cite this document: BenchChem. [An In-depth Technical Guide to 10-Methoxy-10-
oxodecanoic Acid (Monomethyl Sebacate)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676727#10-methoxy-10-oxodecanoic-acid-cas-
number-818-88-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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